N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-methylbenzenesulfonamide

• IUPAC Name: N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3-methylbenzenesulfonamide
• InChI: InChI=1S/C16H18N2O4S2/c1-13-5-2-8-16(11-13)24(21,22)17-14-6-3-7-15(12-14)18-9-4-10-23(18,19)20/h2-3,5-8,11-12,17H,4,9-10H2,1H3
• InChI Key: HPZFPHBWYSESNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NC2=CC(=CC=C2)N3CCCS3(=O)=O
• Molecular Formula: C16H18N2O4S2
• Molecular Weight: 366.5 g/mol

Description

N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-methylbenzenesulfonamide, also known as DBIBS, is a sulfonamide-based compound that has gained significant attention in scientific research due to its potential applications in various fields. DBIBS is a small molecule drug that has been synthesized through a series of chemical reactions and has been found to exhibit promising biological activities.

Scientific Research Applications

Selective Inhibitors Development

Research has shown that derivatives of benzenesulfonamide, such as the ones closely related to N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-methylbenzenesulfonamide, have been synthesized and evaluated for their selective inhibitory activities. For instance, compounds have been developed to selectively inhibit cyclooxygenase-2 (COX-2) over cyclooxygenase-1 (COX-1), showing potential for treating conditions like rheumatoid arthritis and osteoarthritis without the side effects associated with non-selective COX inhibition (Hiromasa Hashimoto et al., 2002).

Novel Compounds with Biological Activities

Various novel compounds containing the benzenesulfonamide moiety have been synthesized, demonstrating significant biological activities. For example, novel triazole compounds containing the 2-methylidenethiazolidine ring have been prepared, showing certain fungicidal activities (Liang-zhong Xu et al., 2005). Another study synthesized new thiourea derivatives bearing the benzenesulfonamide moiety, revealing promising antimycobacterial activity against Mycobacterium tuberculosis, highlighting the potential for developing new antituberculosis drugs (M. Ghorab et al., 2017).

Structural and Pharmacological Investigations

Structural investigations have been conducted on compounds like AND-1184, chemically related to N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-methylbenzenesulfonamide, to understand their solid-state properties and potential as active pharmaceutical ingredients (APIs) for treating conditions such as dementia. Single-crystal X-ray and solid-state NMR characterizations have provided insights into their molecular structures and dynamics, contributing to the development of more effective therapeutic agents (Tomasz Pawlak et al., 2021).